![molecular formula C19H20ClNO B5879548 4-benzyl-1-(4-chlorobenzoyl)piperidine CAS No. 53760-52-4](/img/structure/B5879548.png)
4-benzyl-1-(4-chlorobenzoyl)piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-benzyl-1-(4-chlorobenzoyl)piperidine, also known as TAK-659, is a small molecule inhibitor that has shown potential in the treatment of various types of cancer. It belongs to the class of piperidine compounds and has a molecular weight of 383.9 g/mol.
Mechanism of Action
The mechanism of action of 4-benzyl-1-(4-chlorobenzoyl)piperidine involves the inhibition of Bruton's tyrosine kinase (BTK). BTK is a key enzyme involved in the signaling pathway of B-cell receptor (BCR) signaling, which plays a critical role in the survival and proliferation of B-cell malignancies. By inhibiting BTK, this compound disrupts the BCR signaling pathway, leading to apoptosis of cancer cells.
Biochemical and Physiological Effects:
In addition to its anticancer activity, this compound has been shown to have anti-inflammatory and immunomodulatory effects. It has been reported to reduce the production of pro-inflammatory cytokines and chemokines in vitro and in vivo. This compound has also been shown to enhance the function of natural killer cells, which play a critical role in the immune response against cancer.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-benzyl-1-(4-chlorobenzoyl)piperidine in lab experiments is its high potency and selectivity for BTK. It has been shown to have a favorable pharmacokinetic profile, with good bioavailability and low toxicity. However, one of the limitations of using this compound is its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the development of 4-benzyl-1-(4-chlorobenzoyl)piperidine as an anticancer agent. One potential direction is the combination of this compound with other targeted therapies, such as PI3K inhibitors or immune checkpoint inhibitors. Another direction is the exploration of this compound in combination with chemotherapy or radiation therapy. Additionally, further studies are needed to investigate the potential of this compound in the treatment of other types of cancer, such as breast cancer or prostate cancer.
Conclusion:
In conclusion, this compound is a promising small molecule inhibitor that has shown potential in the treatment of various types of cancer. Its mechanism of action involves the inhibition of BTK, which plays a critical role in the survival and proliferation of cancer cells. This compound has also been shown to have anti-inflammatory and immunomodulatory effects, making it a potential candidate for combination therapy with other targeted therapies or immunotherapies. Further studies are needed to fully explore the potential of this compound in the treatment of cancer.
Synthesis Methods
The synthesis of 4-benzyl-1-(4-chlorobenzoyl)piperidine involves a multi-step process. The first step involves the reaction of 4-chlorobenzoyl chloride with piperidine in the presence of a base such as triethylamine. The resulting intermediate is then reacted with benzyl bromide in the presence of a palladium catalyst to yield the final product. The synthesis of this compound has been optimized for high yield and purity.
Scientific Research Applications
4-benzyl-1-(4-chlorobenzoyl)piperidine has been extensively studied for its potential as an anticancer agent. It has been shown to inhibit the growth of various types of cancer cells, including lymphoma, leukemia, and solid tumors. In preclinical studies, this compound has demonstrated significant antitumor activity both in vitro and in vivo. It has also been shown to enhance the efficacy of other anticancer drugs, such as rituximab and venetoclax.
properties
IUPAC Name |
(4-benzylpiperidin-1-yl)-(4-chlorophenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20ClNO/c20-18-8-6-17(7-9-18)19(22)21-12-10-16(11-13-21)14-15-4-2-1-3-5-15/h1-9,16H,10-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJTLJFMQFABDJA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CC2=CC=CC=C2)C(=O)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90354701 |
Source
|
Record name | (4-Benzyl-piperidin-1-yl)-(4-chloro-phenyl)-methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90354701 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
313.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
53760-52-4 |
Source
|
Record name | (4-Benzyl-piperidin-1-yl)-(4-chloro-phenyl)-methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90354701 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.